Cas no 478048-45-2 (ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate)

• Product Name: ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate
• CAS No: 478048-45-2
• CID: 4653375
• Update Time: 2025-05-27

ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate Chemical and Physical Properties

Names and Identifiers

• ETHYL N-(2-[2-(3-CHLOROPHENYL)HYDRAZONO]-2-CYANOACETYL)CARBAMATE
• ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate

Additional information on ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate

Research Brief on Ethyl N-[(Z)-[2-(3-Chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate (CAS: 478048-45-2)

Ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate (CAS: 478048-45-2) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique hydrazine and carbamate functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and antimicrobial properties.

The synthesis of ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate involves a multi-step process that includes the condensation of 3-chlorophenylhydrazine with ethyl cyanoformate, followed by further modifications to achieve the desired product. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm the structure and purity of the compound. These studies have provided valuable insights into the compound's stability and reactivity under various conditions.

In terms of biological activity, preliminary research has indicated that ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate exhibits moderate inhibitory effects against certain enzymes, including carbonic anhydrase and acetylcholinesterase. These findings suggest potential therapeutic applications in diseases such as glaucoma and Alzheimer's. Additionally, the compound has shown promising antimicrobial activity against a range of bacterial and fungal pathogens, making it a candidate for further development as an antimicrobial agent.

Recent studies have also explored the compound's mechanism of action at the molecular level. Computational modeling and docking studies have revealed that the compound interacts with key amino acid residues in the active sites of target enzymes, thereby inhibiting their function. These insights are crucial for the rational design of more potent and selective derivatives. Furthermore, in vitro assays have demonstrated the compound's low cytotoxicity against mammalian cells, which is a positive indicator for its potential use in therapeutic applications.

Despite these promising findings, several challenges remain. The compound's pharmacokinetic properties, such as solubility and bioavailability, need to be optimized to enhance its efficacy in vivo. Additionally, further studies are required to evaluate its safety profile and potential side effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.

In conclusion, ethyl N-[(Z)-[2-(3-chlorophenyl)hydrazin-1-ylidene](cyano)carbonyl]carbamate represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its properties and exploring its potential in preclinical models. This compound exemplifies the intersection of chemistry and biology, highlighting the importance of interdisciplinary approaches in modern drug discovery.